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Compound of Interest

Compound Name: 1-(Benzylamino)propan-2-ol

Cat. No.: B1329705

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the molecular formula and molecular
weight of the chemical compound 1-(Benzylamino)propan-2-ol. The information is presented
to support research and development activities in the pharmaceutical and chemical sciences.

Core Compound Identification

1-(Benzylamino)propan-2-ol is a chemical compound that contains a benzyl group attached
to an amino propanol backbone. Accurate determination of its molecular formula and weight is
fundamental for stoichiometric calculations in chemical synthesis, dosage calculations in
pharmacology, and for the interpretation of analytical data.

Physicochemical Data

The essential physicochemical properties of 1-(Benzylamino)propan-2-ol are summarized in
the table below. This data is critical for experimental design and regulatory documentation.
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Parameter Value Source
Molecular Formula C10H1sNO [1112113114]
Molecular Weight 165.235 g/mol [1]
165.2322 g/mol [2][3]

165.23 g/mol [4]

CAS Registry Number 27159-32-6 [1][4]

Note: Minor variations in molecular weight values are due to differences in isotopic abundance
considerations and the precision of the source database.

Experimental Protocols

While the provided search results do not detail specific experimental protocols for the
determination of the molecular weight and formula of 1-(Benzylamino)propan-2-ol, these
properties are typically determined using standard, well-established analytical chemistry
techniques.

a) Mass Spectrometry for Molecular Weight Determination: High-resolution mass spectrometry
(HRMS) is the primary method for determining the accurate mass of a compound. A sample of
1-(Benzylamino)propan-2-ol would be ionized, and the mass-to-charge ratio (m/z) of the
resulting molecular ion is measured. The high accuracy of this technique allows for the
determination of the molecular weight to several decimal places, which also aids in confirming
the elemental composition.

b) Elemental Analysis for Molecular Formula Confirmation: Elemental analysis provides the
percentage composition of each element (Carbon, Hydrogen, Nitrogen, Oxygen) in the
compound. The experimentally determined percentages are compared with the theoretical
percentages calculated from the proposed molecular formula (C10H1sNO) to confirm its validity.

The workflow for these standard analytical procedures is illustrated in the diagram below.
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Analytical Workflow for Compound Characterization
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Caption: Workflow for determining molecular weight and formula.

Logical Relationship of Compound Data

The identity of a chemical compound is established through the interplay of its name, structure
(represented by its formula), and its intrinsic physical properties. The following diagram
illustrates this fundamental relationship for 1-(Benzylamino)propan-2-ol.
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Caption: Relationship between compound name, formula, and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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